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Compound of Interest

Compound Name: 3,4-Dichlorophenylacetone

Cat. No.: B3025358

An In-depth Technical Guide to 3,4-Dichlorophenylacetone

Introduction

3,4-Dichlorophenylacetone is a halogenated aromatic ketone that serves as a pivotal
intermediate in the synthesis of a variety of organic compounds. Characterized by a phenyl ring
substituted with two chlorine atoms and an acetone side chain, its unique structure imparts
specific reactivity and properties that make it a valuable precursor in diverse fields.[1][2]
Primarily, it is recognized for its significant applications in the pharmaceutical and agrochemical
industries, where it functions as a critical building block for active pharmaceutical ingredients
(APIs) and crop protection agents.[1] Its stability and the reactivity of its ketone functional group
allow for efficient incorporation into complex molecular frameworks, leading to improved yields
and desired product qualities in synthetic chemistry.[1] This guide provides a comprehensive
overview of the physical and chemical characteristics of 3,4-Dichlorophenylacetone, its
synthesis, spectral properties, applications, and safety protocols, intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties

The fundamental physical and chemical properties of 3,4-Dichlorophenylacetone are
summarized in the table below. These characteristics are essential for its handling, storage,
and application in various synthetic protocols.
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Property Value Reference
IUPAC Name ;:(Ofi],:-dichlorophenyl)propan- (2]
Synonyms 3',4'-Dichlorophenylacetone [1]

CAS Number 6097-32-1 [1][3]
Molecular Formula CoHsCI20 [1]
Molecular Weight 203.07 g/mol [1]
Appearance White to off-white solid [1]

Purity > 98.5% (GC) [1]

Refractive Index

1.55

[1]

Storage

Store at 0-8 °C

[1]

Chemical Structure and Reactivity

The reactivity of 3,4-Dichlorophenylacetone is dictated by its molecular structure, which

features a ketone functional group and a dichlorinated aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3025358?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025358?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28197
https://www.benchchem.com/product/B3025358
https://www.fishersci.com/store/msds?partNumber=AC350830010&productDescription=3%2C4-DICHLOROPHENYLACETONE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3025358#physical-and-chemical-characteristics-of-3-4-dichlorophenylacetone
https://www.benchchem.com/product/b3025358#physical-and-chemical-characteristics-of-3-4-dichlorophenylacetone
https://www.benchchem.com/product/b3025358#physical-and-chemical-characteristics-of-3-4-dichlorophenylacetone
https://www.benchchem.com/product/b3025358#physical-and-chemical-characteristics-of-3-4-dichlorophenylacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3025358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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